molecular formula C15H18O5 B8436461 6-(4-Methoxyphenyl)-2,4-dioxohexanoic acid ethyl ester

6-(4-Methoxyphenyl)-2,4-dioxohexanoic acid ethyl ester

Cat. No.: B8436461
M. Wt: 278.30 g/mol
InChI Key: RKEGUTMOFZKXQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(4-Methoxyphenyl)-2,4-dioxohexanoic acid ethyl ester is a useful research compound. Its molecular formula is C15H18O5 and its molecular weight is 278.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H18O5

Molecular Weight

278.30 g/mol

IUPAC Name

ethyl 6-(4-methoxyphenyl)-2,4-dioxohexanoate

InChI

InChI=1S/C15H18O5/c1-3-20-15(18)14(17)10-12(16)7-4-11-5-8-13(19-2)9-6-11/h5-6,8-9H,3-4,7,10H2,1-2H3

InChI Key

RKEGUTMOFZKXQB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=O)CC(=O)CCC1=CC=C(C=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(4-methoxyphenyl)-2-butanone (14.9908 g, 84.2 mmol) and diethyloxalate (12.3434 g, 84.2 mmol) were mixed together, and then added to a solution of NaOEt (3 M, 28.1 mL) stirring in an ice bath under N2. After stirring for 15 minutes, the reaction was warmed to room temperature and stirred. After 10 min, the reaction completely solidified. An additional 100 mL EtOH was added, the reaction was placed on mechanical shaker overnight. The reaction was quenched at 0° C. with 1N HCl and extracted 2× with CH2Cl2. The combined organics were washed with H2O, dried with Na2SO4, filtered, and concentrated to yield crude 22. The crude material was purified with 1:1 Hexanes:CH2Cl2 to obtain 22. 1H (CDCl3, 400 MHz): δ 14.39 (1H, broad s), 7.10 (2H, d, J=7.1 Hz), 6.82 (2H, d, J=6.3 Hz), 6.34 (1H, s), 4.33 (2H, q, J=7.1 Hz), 3.77 (3H, s), 2.91 (2H, t, J=7.3 Hz), 2.78 (2H, t, J=7.3 Hz), 1.36 (3H, t, J=7.1 Hz) ppm. 13C (CDCl3, 100 MHz): δ 202.53, 166.46, 162.29, 158.36, 132.36, 129.44, 114.20, 102.11, 62.75, 55.47, 43.02, 29.94, 14.27 ppm. DEPT (CDCl3, 100 MHz): CH3 carbons: 55.47, 14.27; CH2 carbons: 62.75, 43.02, 29.94; CH carbons: 129.44, 114.20, 102.11 ppm. HPLC: 10.12 min. (Starting material: HPLC: 9.10 min.)
Quantity
14.9908 g
Type
reactant
Reaction Step One
Quantity
12.3434 g
Type
reactant
Reaction Step One
Name
Quantity
28.1 mL
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three
Name

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